N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide

• IUPAC Name: 3-[benzenesulfonyl(methyl)amino]-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C17H15N3O4S/c1-20(25(22,23)15-8-3-2-4-9-15)14-7-5-6-13(12-14)17(21)18-16-10-11-24-19-16/h2-12H,1H3,(H,18,19,21)
• InChI Key: RZMJHSLQIHGFLG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)C(=O)NC2=NOC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research, particularly in the study of biological systems. This compound has been synthesized through various methods and has been found to have unique biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide involves the inhibition of certain enzymes involved in cellular signaling pathways, particularly those involved in the regulation of cell growth and division. This compound has been found to inhibit the activity of certain protein kinases, which are enzymes that regulate the activity of other proteins by adding phosphate groups to them.
Biochemical and Physiological Effects:
N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide has been found to have unique biochemical and physiological effects, making it a promising candidate for further research. This compound has been shown to inhibit the growth of certain cancer cell lines, suggesting that it may have potential as an anti-cancer agent. It has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide in lab experiments include its ability to selectively inhibit certain enzymes involved in cellular signaling pathways, allowing researchers to study the effects of these enzymes on cellular processes. However, one limitation of using this compound is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide. One area of research could involve the development of more selective inhibitors of certain enzymes involved in cellular signaling pathways, which could lead to the development of more effective treatments for diseases such as cancer and inflammatory disorders. Another area of research could involve the study of the effects of this compound on other cellular processes, such as DNA repair and apoptosis.

Synthesis Methods

The synthesis of N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide has been achieved through several methods, including the reaction of 3-amino-N-methylbenzamide with phenylsulfonyl isocyanate followed by the reaction with hydroxylamine-O-sulfonic acid and sodium hydroxide. Another method involves the reaction of 3-(methylsulfonyl)benzoyl chloride with hydroxylamine-O-sulfonic acid, followed by the reaction with 3-aminobenzamide.

Scientific Research Applications

N-3-isoxazolyl-3-[methyl(phenylsulfonyl)amino]benzamide has been found to have potential applications in various fields of scientific research, particularly in the study of biological systems. This compound has been used as a tool to study the role of certain proteins in the regulation of cellular processes, including cell growth and division. It has also been used to study the effects of certain drugs on cellular signaling pathways.